![molecular formula C16H10Mo2O6-6 B1249842 Hexacarbonylbis(eta5-cyclopenta-2,4-dien-1-yl)dimolybdenum](/img/structure/B1249842.png)
Hexacarbonylbis(eta5-cyclopenta-2,4-dien-1-yl)dimolybdenum
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Overview
Description
Bis[tricarbonyl(eta(5)-cyclopentadienyl)molybdenum](Mo--Mo) is a molybdenum coordination entity and a metal carbonyl.
Scientific Research Applications
Catalytic Activity in Olefin Epoxidation
Hexacarbonylbis(eta5-cyclopenta-2,4-dien-1-yl)dimolybdenum and related molybdenum complexes demonstrate significant catalytic activity in olefin epoxidation processes. Research by Zhao et al. (2007) on ansa-bridged eta5-cyclopentadienyl molybdenum and tungsten tricarbonyl complexes has shown high catalytic activity in the epoxidation of cyclooctene, approaching the activities observed for some of the most reactive complexes in this category. The stability and low ring strain of these systems enhance their catalytic performance under oxidative conditions, making them suitable for various industrial applications, including the synthesis of epoxides from alkenes (Zhao, Jain, Herdtweck, & Kühn, 2007).
Synthesis and Structural Analysis
The synthesis and structural analysis of this compound and related complexes are crucial for understanding their chemical behavior and potential applications. Kajita et al. (2009) have reported on the synthesis of a novel dimolybdenum complex that features a unique benzene-ring-bridged structure with a cis-mu-eta2(1,2):eta2(4,5) binding mode. This research provides valuable insights into the complexation behavior of molybdenum with aromatic systems and opens new avenues for the design of metal-organic frameworks and catalytic systems (Kajita, Ogawa, Matsumoto, & Masuda, 2009).
Ligand Influence on Metal-Metal Bonded Heterometallic Clusters
The bonding behavior of functional cyclopentadienyl ligands and their boron-containing analogues in heterometallic complexes and clusters, including those with molybdenum, has been compared. Croizat et al. (2006) explored the reactivity of isolobal molybdenum carbonylmetalates with palladium and platinum complexes, revealing the influence of pi-bonded ligands on the structures and coordination modes in the resulting metal-metal bonded heterometallic clusters. This research is fundamental for developing new materials with tailored magnetic, electronic, and catalytic properties (Croizat, Auvray, Braunstein, & Welter, 2006).
Properties
Molecular Formula |
C16H10Mo2O6-6 |
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Molecular Weight |
490.1 g/mol |
IUPAC Name |
carbon monoxide;cyclopenta-1,3-diene;cyclopentane;molybdenum |
InChI |
InChI=1S/2C5H5.6CO.2Mo/c2*1-2-4-5-3-1;6*1-2;;/h2*1-5H;;;;;;;;/q-5;-1;;;;;;;; |
InChI Key |
VFJAVOVTWTYVAX-UHFFFAOYSA-N |
Canonical SMILES |
[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[CH-]1[CH-][CH-][CH-][CH-]1.[CH-]1C=CC=C1.[Mo].[Mo] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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